Cas no 62772-80-9 (2-Butenoic acid, 3-ethoxy-2-nitro-, ethyl ester)

• Product Name: 2-Butenoic acid, 3-ethoxy-2-nitro-, ethyl ester
• CAS No: 62772-80-9
• MF: C₈H₁₃NO₅
• MW: 203.192522764206
• CID: 431774
• PubChem ID: 71382919
• Update Time: 2025-04-19

2-Butenoic acid, 3-ethoxy-2-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-ethoxy-2-nitro-, ethyl ester
• ethyl 3-ethoxy-2-nitrobut-2-enoate
• DTXSID00805274
• CSOYUUGYEHAGFN-UHFFFAOYSA-N
• SCHEMBL11104882
• 62772-80-9

• Inchi： 1S/C8H13NO5/c1-4-13-6(3)7(9(11)12)8(10)14-5-2/h4-5H2,1-3H3
• InChI Key： CSOYUUGYEHAGFN-UHFFFAOYSA-N
• SMILES： O(CC)C(C)=C(C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 203.07939
• Monoisotopic Mass: 203.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67